Cas no 2228762-17-0 (3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine
• CAS No: 2228762-17-0
• MF: C₁₂H₁₆F₂N₂
• MW: 226.265649795532
• CID: 5911215
• PubChem ID: 165883331
• Update Time: 2025-10-20

3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine
• 2228762-17-0
• EN300-1928503

• Inchi： 1S/C12H16F2N2/c1-16-5-4-9-6-8(2-3-11(9)16)10(7-15)12(13)14/h2-3,6,10,12H,4-5,7,15H2,1H3
• InChI Key： VNCIGONELYRXRK-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC2=C(C=1)CCN2C)F

Computed Properties

• Exact Mass: 226.12815484g/mol
• Monoisotopic Mass: 226.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine

3,3-Difluoro-2-(1-Methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine (CAS No. 2228762-17-0): An Emerging Compound in Medicinal Chemistry

3,3-Difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine (CAS No. 2228762-17-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by the presence of difluoro and methyl substituents, which contribute to its distinct pharmacological properties.

The indole scaffold is a well-known privileged structure in drug discovery, often found in a wide range of biologically active molecules. The introduction of fluorine atoms, particularly in the difluoro configuration, can significantly enhance the metabolic stability and bioavailability of the compound. This makes 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine an attractive candidate for further investigation in various therapeutic areas.

Recent studies have explored the potential of this compound as a serotonin receptor modulator. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine exhibits selective binding to specific serotonin receptor subtypes, suggesting its potential as a novel antidepressant or anxiolytic agent.

In addition to its serotonin receptor activity, this compound has also been investigated for its anticonvulsant properties. Epilepsy is a complex neurological disorder characterized by recurrent seizures, and there is a continuous need for new and effective anticonvulsant drugs. Preclinical studies have demonstrated that 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine exhibits significant anticonvulsant effects in animal models of epilepsy, highlighting its potential as a lead compound for further development.

The pharmacokinetic profile of 3,3-difluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)propan - 1 - amine has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The presence of fluorine atoms enhances its metabolic stability, reducing the risk of rapid degradation and increasing its half-life in the body. This improved pharmacokinetic profile is essential for ensuring sustained therapeutic effects and reducing the frequency of dosing.

Furthermore, the safety and toxicity profile of 3,3-difluoro - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) propan - 1 - amine have been evaluated through various preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential for clinical development.

In conclusion, 3 , 3 - difluoro - 2 - ( 1 - methyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) propan - 1 - amine (CAS No . 2228762 - 17 - 0 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with promising pharmacological activities , make it a valuable candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential , this compound holds great promise for addressing unmet medical needs in various fields .